Cas no 1189667-20-6 (8-[(3-fluorophenyl)methyl]-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 8-[(3-fluorophenyl)methyl]-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1189667-20-6
• MF: C₂₀H₂₀FN₃O
• MW: 337.390707969666
• CID: 5342387
• Update Time: 2025-07-02

8-[(3-fluorophenyl)methyl]-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 8-(3-fluorobenzyl)-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-[(3-FLUOROPHENYL)METHYL]-3-PHENYL-1,4,8-TRIAZASPIRO[4.5]DEC-3-EN-2-ONE
• 8-[(3-fluorophenyl)methyl]-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C20H20FN3O/c21-17-8-4-5-15(13-17)14-24-11-9-20(10-12-24)22-18(19(25)23-20)16-6-2-1-3-7-16/h1-8,13H,9-12,14H2,(H,23,25)
• InChI Key： RWYONNUZJOTBJL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1CCC2(CC1)N=C(C1C=CC=CC=1)C(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 521
• XLogP3: 2.8
• Topological Polar Surface Area: 44.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 8-[(3-fluorophenyl)methyl]-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Introduction to 8-[(3-fluorophenyl)methyl]-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1189667-20-6)

8-[(3-fluorophenyl)methyl]-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and potential biological activities. This compound, identified by its CAS number 1189667-20-6, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and therapeutic development.

The molecular structure of this compound features a triazaspiro[4.5]decane core, which is an intricate arrangement of nitrogen-containing heterocycles linked through a spiro carbon. This core structure contributes to the compound's rigidity and stability, making it an attractive scaffold for designing molecules with specific binding interactions. The presence of two aromatic rings—a 3-fluorophenyl group and a phenyl group—further enhances its potential as a pharmacophore by providing hydrophobic interactions and electronic modulation.

One of the most intriguing aspects of this compound is its fluorinated aromatic moiety. The fluorine atom at the 3-position of the phenyl ring introduces a significant electronic effect, which can modulate the reactivity and binding affinity of the molecule. Fluoroaromatic compounds are well-known for their enhanced metabolic stability and improved bioavailability, making them highly desirable in drug development. Recent studies have highlighted the role of fluorine in enhancing binding interactions with biological targets, particularly enzymes and receptors.

The triazaspiro[4.5]decane scaffold itself has been studied for its potential in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The spirocyclic nature of the molecule provides a rigid framework that can be optimized to fit into specific binding pockets of biological targets. This structural motif has been shown to improve oral bioavailability and reduce metabolic degradation, which are critical factors in drug efficacy.

In recent years, there has been growing interest in the development of spirocyclic compounds as pharmacological agents due to their unique structural features and biological activities. For instance, derivatives of triazaspiro[4.5]decane have been investigated for their potential as kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and antiviral agents. The combination of a triazacycloalkane core with an aromatic system provides a versatile platform for designing molecules with multiple functional groups that can interact with biological targets in a synergistic manner.

The fluorophenylmethyl substituent in this compound adds another layer of complexity and functionality. This group can participate in various non-covalent interactions with biological targets, including hydrogen bonding, π-stacking, and hydrophobic effects. The presence of both phenyl rings allows for fine-tuning of these interactions by adjusting electronic properties through substituent effects or stereochemical modifications.

From a synthetic perspective, the preparation of 8-[(3-fluorophenyl)methyl]-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The spirocyclic core necessitates sophisticated synthetic strategies to establish the correct connectivity between the nitrogen-containing heterocycles and the spiro carbon. Advances in synthetic methodologies have enabled the efficient construction of such complex molecules, paving the way for their exploration in medicinal chemistry.

The pharmacological profile of this compound has been preliminarily evaluated through computational modeling and experimental assays. Initial studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to therapeutic areas such as oncology or neurology. However, further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

One exciting aspect of this compound is its potential as a lead structure for drug development programs targeting neglected diseases or unmet medical needs. The unique structural features and promising biological activities make it an attractive candidate for further optimization using structure-based drug design or fragment-based approaches. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic outcomes.

The growing body of literature on spirocyclic compounds underscores their significance as pharmacological tools. As research continues to uncover new applications for these molecules, it is likely that compounds like 8-[(3-fluorophenyl)methyl]-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one will play an increasingly important role in drug discovery and development pipelines.